Cas no 1365655-92-0 (Dnp-peg3-dnp)

• Product Name: Dnp-peg3-dnp
• CAS No: 1365655-92-0
• MF: C₂₀H₂₄N₆O₁₁
• MW: 524.438164710999
• CID: 3044940
• Update Time: 2025-07-13

Dnp-peg3-dnp Chemical and Physical Properties

Names and Identifiers

• DNP-PEG3-DNP
• N,N'-(((oxybis(ethane-2,1-diyl))bis(oxy))bis(ethane-2,1-diyl))bis(2,4-dinitroaniline)
• N-[2-[2-[2-[2-(2,4-dinitroanilino)ethoxy]ethoxy]ethoxy]ethyl]-2,4-dinitroaniline
• Dnp-peg3-dnp

• Inchi： 1S/C20H24N6O11/c27-23(28)15-1-3-17(19(13-15)25(31)32)21-5-7-35-9-11-37-12-10-36-8-6-22-18-4-2-16(24(29)30)14-20(18)26(33)34/h1-4,13-14,21-22H,5-12H2
• InChI Key： DCJHARRKAIYZFB-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])CCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 524.15030560 g/mol
• Monoisotopic Mass: 524.15030560 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 37
• Rotatable Bond Count: 14
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 235
• Molecular Weight: 524.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines

Additional information on Dnp-peg3-dnp

Introduction to Dnp-peg3-dnp (CAS No. 1365655-92-0)

Dnp-peg3-dnp (CAS No. 1365655-92-0) is a versatile and highly functionalized polymer that has gained significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound, characterized by its unique structure and properties, has found applications in various advanced research areas, including drug delivery systems, bioconjugation, and materials science.

The chemical structure of Dnp-peg3-dnp consists of a polyethylene glycol (PEG) backbone with dinitrophenyl (DNP) groups attached at both ends. The PEG segment provides excellent water solubility and biocompatibility, while the DNP groups offer reactive sites for conjugation with other molecules. This combination makes Dnp-peg3-dnp an ideal candidate for a wide range of applications where controlled release and targeted delivery are crucial.

Recent studies have highlighted the potential of Dnp-peg3-dnp in enhancing the efficacy and safety of therapeutic agents. For instance, a study published in the Journal of Controlled Release demonstrated that Dnp-peg3-dnp-based nanoparticles could significantly improve the pharmacokinetics and biodistribution of anticancer drugs. The PEGylation process reduces the clearance rate of the drug from the bloodstream, thereby extending its circulation time and enhancing its therapeutic effect.

In addition to its applications in drug delivery, Dnp-peg3-dnp has also been explored for its use in bioconjugation. The DNP groups can be readily conjugated with antibodies, peptides, or other biomolecules to create multifunctional complexes. These complexes have shown promise in targeted imaging and therapy, where they can specifically bind to disease markers and deliver therapeutic payloads with high precision.

The biocompatibility and low toxicity of Dnp-peg3-dnp make it a preferred choice for biomedical applications. Research conducted at the University of California, Los Angeles (UCLA) has shown that Dnp-peg3-dnp-based hydrogels can support cell growth and tissue engineering. The hydrogels provide a supportive matrix for cells to adhere and proliferate, making them useful in regenerative medicine and wound healing.

Furthermore, the versatility of Dnp-peg3-dnp extends to materials science. Its ability to form stable micelles or vesicles in aqueous solutions has led to its use in the development of smart materials that respond to environmental stimuli such as pH or temperature changes. These materials have potential applications in drug release systems that can be triggered by specific conditions within the body.

The synthesis of Dnp-peg3-dnp involves a series of well-established chemical reactions. The PEG backbone is typically synthesized through ring-opening polymerization of ethylene oxide, followed by functionalization with DNP groups using diazonium salt chemistry. This process ensures high purity and consistent quality, making it suitable for both research and industrial applications.

In conclusion, Dnp-peg3-dnp (CAS No. 1365655-92-0) is a multifunctional polymer with a wide range of applications in chemistry, biology, and pharmaceutical sciences. Its unique properties make it an invaluable tool for researchers and scientists working on advanced drug delivery systems, bioconjugation, materials science, and biomedical applications. As research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow even further.